BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N'-Bis(3-triethoxysilylpropyl)thiourea safety
and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N,N"-Bis(3-
Compound Name:
triethoxysilylpropyl)thiourea

cat. No.: B1231898

An In-depth Technical Guide to the Safety and Handling of N,N'-Bis(3-
triethoxysilylpropyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for N,N'-Bis(3-
triethoxysilylpropyl)thiourea (CAS: 69952-89-2). The content is intended for professionals in
research and development who may handle this chemical. This document outlines the known
hazards, exposure controls, and emergency procedures associated with this compound.

Chemical and Physical Properties

N,N'-Bis(3-triethoxysilylpropyl)thiourea is an organofunctional silane that acts as a coupling
agent. It is characterized as a colorless to pale yellow liquid with a pungent odor.[1] It is soluble
in many organic solvents and reacts slowly with moisture.[1]

Table 1: Physicochemical Properties of N,N'-Bis(3-triethoxysilylpropyl)thiourea
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Property Value Reference
CAS Number 69952-89-2 [1][2][3]
Molecular Formula C19H44N206SSi2 [11[2][3]
Molecular Weight 484.8 g/mol [11[2]
Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Density 1.021 g/cm3 [1112]
Boiling Point 463.5 °C at 760 mmHg [11[2]

Flash Point >110 °C (>230 °F) [1]

Vapor Pressure

9.06E-09 mmHg at 25 °C

[1]

Refractive Index

1.4696

[1]

Solubility

Soluble in a variety of organic
solvents; reacts slowly with

water/moisture.

[1]

Hazard Identification and GHS Classification

While specific GHS classification for N,N'-Bis(3-triethoxysilylpropyl)thiourea is not

consistently available across all sources, related compounds and the thiourea functional group

suggest potential hazards. The GHS classification for the closely related N,N'-Bis(3-

trimethoxysilylpropyl)urea indicates it causes skin irritation (H315), serious eye damage (H318),

and may cause respiratory irritation (H335). Thiourea itself is classified as harmful if swallowed

(H302), suspected of causing cancer (H351), suspected of damaging fertility or the unborn
child (H361), and toxic to aquatic life with long-lasting effects (H411).[4]

Table 2: Potential GHS Hazard Statements
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Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H318 Causes serious eye damage.
H335 May cause respiratory irritation.
H351 Suspected of causing cancer.

Suspected of damaging fertility or the unborn
child.

H361

H411 Toxic to aquatic life with long lasting effects.

Toxicological Data

Specific quantitative toxicological data (LD50, LC50) for N,N'-Bis(3-
triethoxysilylpropyl)thiourea is not readily available. However, data for related compounds
can provide an indication of potential toxicity. It is important to handle this compound with the
assumption of toxicity based on its structural analogues.

Table 3: Toxicological Data for Related Silane Compounds

Compound Test Species Route Value Reference

Bis[3-
(triethoxysilyl)

LD50 Rat Oral > 2000 mg/kg
propyl]tetrasu

Ifide

Bis[3-
(triethoxysilyl)

T LD50 Rat Oral > 2000 mg/kg
propyl]disulfid

e

Experimental Protocols for Safety Assessment
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Standardized OECD guidelines are followed to assess the safety of chemical substances.
Below are summaries of key experimental protocols relevant to the potential hazards of N,N'-
Bis(3-triethoxysilylpropyl)thiourea.

Acute Dermal Irritation/Corrosion (OECD 404)

This test determines the potential of a substance to cause reversible inflammatory changes to
the skin.

» Animal Model: Healthy young adult albino rabbits are typically used.

o Procedure: A small area of the animal's fur is clipped. 0.5 mL of the liquid test substance is
applied to a gauze patch, which is then applied to the clipped skin and covered with an
occlusive dressing for 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored.

o Endpoint: The mean scores for erythema and edema are used to classify the substance's
irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause damage to the eye.
o Animal Model: Healthy young adult albino rabbits are used.

e Procedure: 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye
of the animal. The other eye serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation. The severity of lesions is scored.

o Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and swelling are
used to classify the substance's irritation or corrosion potential.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and
other protective clothing as necessary to prevent skin contact.

o Respiratory Protection: Use in a well-ventilated area. If inhalation is a risk, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors should be used.

Handling

» Avoid contact with skin, eyes, and clothing.

Do not breathe vapor or mist.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, acids, and alkalis.

[1]

¢ Protect from moisture, as the compound can react with it.[1]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Irritating fumes and organic acid vapors may be released in a fire.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Ensure
adequate ventilation.

e Environmental Precautions: Prevent the substance from entering drains and waterways.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable container for disposal.

Potential Signaling Pathways and Mechanisms of
Toxicity

While specific signaling pathways for N,N'-Bis(3-triethoxysilylpropyl)thiourea have not been
elucidated, potential mechanisms can be inferred from its structure.

The triethoxysilyl groups can hydrolyze in the presence of moisture to form silanols. These
silanols can then condense with hydroxyl groups on surfaces or with each other, which is the
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basis of their action as coupling agents. In a biological system, this reactivity could lead to
interactions with biological macromolecules.

The thiourea moiety is known to have toxic effects. Studies on thiourea have shown that its
toxicity can be mediated by its S-oxygenation, catalyzed by flavin-containing monooxygenases
(FMOs), leading to the formation of reactive intermediates like formamidine sulfinic acid
(FASA).[5] These reactive species can be genotoxic.[5] Thiourea compounds have also been
shown to interact with various signaling pathways, including those involved in inflammation and

apoptosis.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N'-Bis(3-triethoxysilylpropyl)thiourea safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231898#n-n-bis-3-triethoxysilylpropyl-thiourea-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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